Cas no 84263-22-9 (3,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine)

3,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine structure
84263-22-9 structure
Product Name:3,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine
CAS No:84263-22-9
MF:C10H13NS
MW:179.2819211483
CID:2804952
PubChem ID:12904718
Update Time:2025-04-21

3,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine Chemical and Physical Properties

Names and Identifiers

    • 3,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine
    • DTXSID80512616
    • SCHEMBL38579
    • RWYIKYWUOWLWHZ-UHFFFAOYSA-N
    • 84263-22-9
    • 3,3-dimethyl-2,3-dihydro-4H-1,4-benzothiazine
    • Inchi: 1S/C10H13NS/c1-10(2)7-12-9-6-4-3-5-8(9)11-10/h3-6,11H,7H2,1-2H3
    • InChI Key: RWYIKYWUOWLWHZ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2NC(C)(C)C1

Computed Properties

  • Exact Mass: 179.07687059g/mol
  • Monoisotopic Mass: 179.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3Ų
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